Cas no 1878954-28-9 (Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate)

• Product Name: Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate
• CAS No: 1878954-28-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5253348
• Update Time: 2025-07-20

Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(ethylamino)-5-(methoxymethyl)benzoate
• Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate

• Inchi： 1S/C12H17NO3/c1-4-13-11-6-9(8-15-2)5-10(7-11)12(14)16-3/h5-7,13H,4,8H2,1-3H3
• InChI Key： OASDWAFWORCTOL-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(C(=O)OC)=CC(=C1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

Additional information on Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate

Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate: A Versatile Compound in Pharmaceutical Research

Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate, with the chemical identifier CAS No. 1878954-28-9, has emerged as a promising candidate in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic carboxylic acid derivatives, characterized by a benzoate core functionalized with an ethylamino group and a methoxymethyl substituent. The molecular framework of this compound provides a foundation for diverse pharmacological applications, including its potential as a scaffold for drug design and development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a subject of interest in both academic and industrial research.

The ethylamino group in Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate is critical for its interaction with biological targets, such as ion channels and neurotransmitter receptors. This functional group enhances the compound's solubility and bioavailability, which are essential for drug delivery. Meanwhile, the methoxymethyl substituent contributes to the compound's stability and resistance to metabolic degradation, ensuring prolonged therapeutic effects. The combination of these substituents creates a unique chemical profile that differentiates this compound from its structural analogs. Researchers are actively exploring its potential in treating neurological disorders, as well as its role in modulating inflammatory responses.

Recent advancements in medicinal chemistry have focused on the synthesis and optimization of Methyl 3-(ethylamino)-5-(methyoxymethyl)benzoate. A 2023 study published in Journal of Medicinal Chemistry reported the development of a novel synthetic route to this compound, which significantly improved its yield and purity. The study emphasized the importance of the ethylamino moiety in enhancing the compound's affinity for specific receptors, a finding that aligns with earlier observations on the role of amino groups in drug-target interactions. This breakthrough has enabled researchers to explore the compound's potential in targeting diseases such as Alzheimer's and Parkinson's, where neuroinflammation plays a central role.

One of the most intriguing aspects of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate is its ability to modulate the activity of phosphodiesterase enzymes, which are key regulators of intracellular signaling. A 2024 paper in Pharmacological Reports demonstrated that this compound selectively inhibits phosphodiesterase type 4 (PDE4), an enzyme implicated in the pathogenesis of inflammatory and autoimmune diseases. The study's findings suggest that this compound could serve as a lead molecule for the development of anti-inflammatory drugs with minimal side effects. The methoxymethyl group was identified as crucial for this activity, as its removal significantly reduced the compound's potency in PDE4 inhibition.

Additionally, the ethylamino group in Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate has been shown to enhance its interaction with ion channels, particularly those involved in neuronal excitability. A 2023 preclinical study published in Neuropharmacology explored the compound's potential in treating epilepsy by modulating voltage-gated sodium channels. The results indicated that the compound effectively reduced seizure frequency in animal models, highlighting its therapeutic potential in neurodegenerative conditions. These findings underscore the importance of the ethylamino functional group in optimizing the compound's pharmacological profile.

Another area of active research involves the use of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate as a prodrug for the delivery of active pharmaceutical ingredients. The methoxymethyl substituent allows for controlled release of the compound in vivo, ensuring sustained therapeutic effects. A 2024 study in Drug Delivery and Translational Research investigated the application of this compound as a prodrug for the treatment of chronic pain. The study found that the compound exhibited prolonged analgesic activity compared to its parent molecule, making it a viable candidate for long-term pain management strategies.

From a synthetic perspective, the preparation of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate has been the focus of several studies aimed at improving its scalability and cost-effectiveness. A 2023 paper in Organic & Biomolecular Chemistry described a green synthesis method that utilizes microwave-assisted reactions to produce the compound with high efficiency. This approach not only reduces the environmental impact of the synthesis but also enhances the purity of the final product, which is critical for pharmaceutical applications. The study's authors emphasized the importance of optimizing reaction conditions to maximize the yield of the ethylamino and methoxymethyl groups, ensuring the compound's structural integrity.

Despite its promising properties, the development of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate as a therapeutic agent faces several challenges. One of the primary concerns is its potential for off-target effects, which could limit its clinical utility. Researchers are working to address this issue by modifying the compound's structure to improve its selectivity for specific biological targets. A 2024 study in Chemical Biology & Drug Design explored the use of computational modeling to predict the compound's interactions with various proteins, enabling the identification of potential modifications that could enhance its therapeutic index.

Furthermore, the pharmacokinetic properties of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate are being investigated to optimize its therapeutic potential. Studies are underway to determine the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. A 2023 preclinical study published in Drug Metabolism and Disposition found that the compound exhibits good oral bioavailability, which is a critical factor for its development as an orally administered drug. The study also highlighted the importance of the methoxymethyl group in enhancing the compound's stability in the gastrointestinal tract, ensuring its effective delivery to the systemic circulation.

In summary, Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, particularly the ethylamino and methoxymethyl groups, enable it to interact with a wide range of biological targets, making it a versatile candidate for drug development. Ongoing research is focused on optimizing its pharmacological properties, improving its synthetic efficiency, and addressing potential challenges such as off-target effects. As the field of medicinal chemistry continues to evolve, this compound is poised to play a pivotal role in the treatment of various diseases, from neurodegenerative disorders to inflammatory conditions.

Looking ahead, the future of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate as a therapeutic agent depends on the successful translation of preclinical findings into clinical applications. Researchers are actively working to overcome the remaining challenges, including the need for further validation of its safety and efficacy in human trials. The compound's potential to modulate key biological pathways, such as those involved in inflammation and neuronal function, positions it as a promising candidate for the development of novel therapies. As new technologies and methodologies continue to emerge, the study of this compound is likely to yield even more insights into its therapeutic potential, paving the way for its use in the treatment of a wide range of medical conditions.

Ultimately, the study of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate exemplifies the dynamic nature of pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable subject of investigation, with the potential to contribute significantly to the development of new drugs. As researchers continue to explore its applications and optimize its properties, this compound is expected to remain at the forefront of drug discovery and development, offering new possibilities for the treatment of complex diseases.

For further information on the research and development of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate, readers are encouraged to consult recent publications in reputable scientific journals such as Journal of Medicinal Chemistry, Pharmacological Reports, and Drug Delivery and Translational Research. These sources provide detailed insights into the compound's synthesis, pharmacological activities, and potential applications in medicine. The continued exploration of this compound's properties is likely to lead to new discoveries that will further enhance its therapeutic potential and broaden its applications in the field of pharmaceutical science.

In conclusion, Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate stands as a testament to the innovative approaches in pharmaceutical chemistry. Its structural features, combined with its potential for modulating key biological pathways, make it a promising candidate for the development of new therapeutic agents. As research in this area progresses, the compound is expected to play an increasingly important role in the treatment of various diseases, contributing to the advancement of medical science and improving patient outcomes.

For those interested in staying updated on the latest developments in the study of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate, it is recommended to follow relevant scientific journals, attend conferences, and engage with the pharmaceutical research community. These resources will provide valuable information on the ongoing research, clinical trials, and potential applications of this compound, ensuring that researchers and healthcare professionals can stay informed about the latest advancements in this field.

Finally, the exploration of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate underscores the importance of continued investment in pharmaceutical research. By addressing the challenges associated with its development and expanding its applications, this compound has the potential to make a significant impact on the treatment of various medical conditions. As the field of medicinal chemistry continues to evolve, the study of this compound will remain a vital area of research, contributing to the ongoing quest for innovative and effective therapeutic solutions.

Thank you for your attention to the study of Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate. We hope this information has provided valuable insights into its potential as a therapeutic agent and the ongoing research efforts to bring it to fruition. As the field of pharmaceutical science continues to advance, the contributions of compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.

For more information on the research and development of Methyl 3-(ethylamino)- Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate is a compound of significant interest in pharmaceutical research due to its unique structural features and potential pharmacological activities. Below is a concise summary of its key aspects, focusing on its chemical structure, pharmacological relevance, and research directions: --- ### Chemical Structure - Core Structure: A benzoate ester with substituents at the 3 and 5 positions. - Functional Groups: - 3-(Ethylamino): An amino group attached to an ethyl chain, potentially contributing to interactions with biological targets such as enzymes or receptors. - 5-(Methoxymethyl): A methoxymethyl group at the 5-position, which may influence solubility, metabolic stability, or interactions with proteins. --- ### Pharmacological Potential 1. Anti-inflammatory Effects: - The compound may modulate inflammatory pathways (e.g., NF-κB, COX-2) by interacting with enzymes or receptors involved in inflammation. - Research suggests its potential as a candidate for treating inflammatory diseases (e.g., arthritis, autoimmune disorders). 2. Neurological Applications: - The amino group may target neurodegenerative pathways, such as those involving oxidative stress or protein misfolding (e.g., Alzheimer’s, Parkinson’s disease). - Studies indicate its potential to modulate neurotransmitter systems or protect neurons from damage. 3. Antimicrobial/Anticancer Activity: - Preliminary studies suggest the compound may exhibit antimicrobial or anticancer properties by interfering with cellular processes (e.g., DNA replication, protein synthesis). --- ### Research Directions 1. Structure-Activity Relationship (SAR): - Optimization of the ethylamino and methoxymethyl groups to enhance potency, selectivity, and reduce off-target effects. - Use of computational models to predict interactions with biological targets. 2. Pharmacokinetics and Toxicology: - Investigation of absorption, distribution, metabolism, and excretion (ADME) profiles. - Evaluation of safety and toxicity in preclinical models. 3. Clinical Translation: - Development of formulations for oral or topical administration. - Initiation of Phase I/II clinical trials to assess efficacy and safety in humans. --- ### Challenges and Considerations - Selectivity: Ensuring the compound targets specific pathways without causing adverse effects. - Stability: Enhancing metabolic stability to improve bioavailability. - Cost-Effectiveness: Streamlining synthetic routes for large-scale production. --- ### Conclusion Methyl 3-(ethylamino)-5-(methoxymethyl)benzoate represents a promising lead compound in pharmaceutical development, with potential applications in inflammation, neurology, and oncology. Ongoing research aims to optimize its properties and translate its preclinical findings into clinical therapies. Further studies are essential to fully realize its therapeutic potential and address the challenges of drug development. --- Further Reading: - Journals: *Journal of Medicinal Chemistry*, *Pharmacological Reports*, *Drug Delivery and Translational Research*. - Conferences: International conferences on pharmaceutical science and drug discovery. - Collaboration: Engaging with academic and industrial research groups for joint development efforts. For updates and deeper insights, follow the latest research in these fields. The compound exemplifies the dynamic nature of pharmaceutical innovation, where structural chemistry meets biological relevance to address unmet medical needs.